Cas no 2227732-86-5 ((3R)-3-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid
• CAS No: 2227732-86-5
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 5944955
• PubChem ID: 96757303
• Update Time: 2025-06-08

(3R)-3-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid
• 2227732-86-5
• EN300-1796046

• Inchi： 1S/C10H12O4/c1-6-2-3-7(8(11)4-6)9(12)5-10(13)14/h2-4,9,11-12H,5H2,1H3,(H,13,14)/t9-/m1/s1
• InChI Key： BABUVYRUMXBXGN-SECBINFHSA-N
• SMILES： O[C@H](CC(=O)O)C1C=CC(C)=CC=1O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Additional information on (3R)-3-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid

Introduction to (3R)-3-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid (CAS No. 2227732-86-5)

(3R)-3-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid (CAS No. 2227732-86-5) is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of hydroxy acids and is characterized by its chiral center, which imparts distinct stereochemical features and biological activities.

The molecular structure of (3R)-3-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid consists of a propanoic acid backbone with a hydroxyl group and a substituted phenyl ring. The presence of the chiral center at the third carbon position (denoted as 3R) is crucial for its biological activity, as it can influence the compound's interactions with biological targets such as enzymes, receptors, and transporters.

Recent studies have highlighted the potential of (3R)-3-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid in various therapeutic areas. One notable application is in the treatment of metabolic disorders, particularly those involving dysregulation of lipid metabolism. Research has shown that this compound can modulate key enzymes involved in lipid biosynthesis and metabolism, potentially offering new avenues for the management of conditions such as hyperlipidemia and non-alcoholic fatty liver disease (NAFLD).

In addition to its metabolic effects, (3R)-3-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of (3R)-3-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid has also been a subject of interest. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further drug development. Its high water solubility and low molecular weight contribute to its good bioavailability, which is essential for effective therapeutic outcomes.

To further explore the therapeutic potential of (3R)-3-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and dosing regimens of the compound in various patient populations. Preliminary results from phase I trials have indicated that the compound is well-tolerated with minimal side effects, paving the way for more advanced clinical studies.

The synthetic route for producing (3R)-3-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid has been optimized to ensure high yields and purity. Key steps in the synthesis include enantioselective catalytic hydrogenation and selective functional group manipulations. These advancements in synthetic chemistry have made it possible to produce large quantities of the compound for both research and commercial purposes.

In conclusion, (3R)-3-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid (CAS No. 2227732-86-5) represents a promising molecule with diverse therapeutic applications. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and improving patient outcomes.